Cas no 55538-32-4 (N-(10-butylsulfanyl-1,2,3-trimethoxy-9-oxo-6,7-dihydro-5h-benzo[a]heptalen-7-yl)acetamide)

• Product name: N-(10-butylsulfanyl-1,2,3-trimethoxy-9-oxo-6,7-dihydro-5h-benzo[a]heptalen-7-yl)acetamide
• CAS No: 55538-32-4
• MF: C₂₅H₃₁NO₅S
• MW: 457.58234
• CID: 944106
• PubChem ID: 302366

N-(10-butylsulfanyl-1,2,3-trimethoxy-9-oxo-6,7-dihydro-5h-benzo[a]heptalen-7-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(10-butylsulfanyl-1,2,3-trimethoxy-9-oxo-6,7-dihydro-5h-benzo[a]heptalen-7-yl)acetamide
• AC1L70CJ
• n-Butylthiocolchicin
• NSC186303
• DTXSID50307051
• NSC-186303
• 55538-32-4

• Inchi： InChI=1S/C25H31NO5S/c1-6-7-12-32-22-11-9-17-18(14-20(22)28)19(26-15(2)27)10-8-16-13-21(29-3)24(30-4)25(31-5)23(16)17/h9,11,13-14,19H,6-8,10,12H2,1-5H3,(H,26,27)
• InChI Key： GWKUQMIYSWSHTC-UHFFFAOYSA-N
• SMILES： CCCCSC1=CC=C2C(=CC1=O)C(CCC3=CC(=C(C(=C32)OC)OC)OC)NC(=O)C

Computed Properties

• Exact Mass: 457.19243
• Monoisotopic Mass: 457.19229426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.2Ų
• XLogP3: 3.3

Experimental Properties

• PSA: 73.86
• LogP: 5.14610